Cas no 117718-89-5 (N-methylimidazo[1,2-a]pyrazin-8-amine)

N-methylimidazo[1,2-a]pyrazin-8-amine structure
117718-89-5 structure
Product Name:N-methylimidazo[1,2-a]pyrazin-8-amine
CAS No:117718-89-5
MF:C7H8N4
MW:148.16522026062
CID:2615490
PubChem ID:10351844
Update Time:2025-04-21

N-methylimidazo[1,2-a]pyrazin-8-amine Chemical and Physical Properties

Names and Identifiers

    • N-methylimidazo[1,2-a]pyrazin-8-amine
    • KHEBQHMBQSIODT-UHFFFAOYSA-N
    • Imidazo[1,2-a]pyrazin-8-yl-methyl-amine
    • AB53134
    • SCHEMBL5408540
    • Z1198233396
    • AKOS006326437
    • 117718-89-5
    • CHEMBL115825
    • Inchi: 1S/C7H8N4/c1-8-6-7-10-3-5-11(7)4-2-9-6/h2-5H,1H3,(H,8,9)
    • InChI Key: KHEBQHMBQSIODT-UHFFFAOYSA-N
    • SMILES: N12C=CN=C(C1=NC=C2)NC

Computed Properties

  • Exact Mass: 148.074896272Da
  • Monoisotopic Mass: 148.074896272Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 42.2Ų
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